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Compound of Interest

Compound Name: (-)-beta-Curcumene

Cat. No.: B190867 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical

properties of β-curcumene, a significant sesquiterpenoid found in various aromatic plants. The

information is curated to support research, development, and quality control activities.

Core Properties of β-Curcumene
β-Curcumene is a monocyclic sesquiterpene that, along with its isomers α-curcumene and ar-

curcumene, is a constituent of the essential oils of plants such as turmeric (Curcuma longa),

ginger (Zingiber officinale), and others. Its chemical structure and properties make it a subject

of interest for its potential biological activities.

Physical Properties of β-Curcumene
The physical characteristics of β-curcumene are essential for its extraction, isolation, and

formulation. These properties are summarized in the table below.
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Property Value

Molecular Formula C₁₅H₂₄[1][2]

Molecular Weight 204.35 g/mol [1][3]

Appearance Liquid[2]

Boiling Point 273-275 °C at 760 mmHg (estimated)[4]

Density 0.856 ± 0.06 g/cm³ (Predicted)[5]

Solubility
Soluble in alcohol; sparingly soluble in water

(0.01161 mg/L at 25°C, estimated)[4][6]

logP (o/w) 6.550 (estimated)[4][5][6]

Flash Point 109.20 °C (229.00 °F) TCC (estimated)[4][6]

Chemical Properties and Identifiers of β-Curcumene
Chemical identifiers and spectral data are crucial for the unambiguous identification and

characterization of β-curcumene.

Property Value

IUPAC Name
1-methyl-4-(6-methylhept-5-en-2-yl)cyclohexa-

1,4-diene[3]

CAS Number 451-56-9, 72345-84-7[2][3]

ChEBI ID CHEBI:62759[3]

PubChem CID 6428461[3]

SMILES CC1=CCC(=CC1)C(C)CCC=C(C)C

InChI Key JXZQZARENYGJMK-UHFFFAOYSA-N[3]

Spectral Data

1H NMR, 13C NMR, Mass Spectrometry (MS),

and Infrared (IR) spectral data are available in

databases such as PubChem.[1]
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Experimental Protocols
Detailed methodologies are critical for the replication of scientific findings. The following

sections outline typical protocols for the extraction, isolation, and analysis of β-curcumene from

plant matrices.

Extraction of β-Curcumene from Plant Material
A common method for extracting essential oils containing β-curcumene from plant rhizomes,

such as Curcuma longa, is Soxhlet extraction.

Protocol: Soxhlet Extraction

Sample Preparation: Fresh plant rhizomes are thoroughly washed to remove soil and debris.

They are then air-dried for 10-15 days and ground into a fine powder using an electronic

blender.[1]

Extraction: A known quantity (e.g., 1 kg) of the powdered plant material is placed in a thimble

within a Soxhlet apparatus.[1]

Solvent Addition: The apparatus is filled with a suitable solvent, such as methanol or acetone

(e.g., 3 L).[1]

Extraction Process: The solvent is heated to its boiling point. The vapor travels to the

condenser, liquefies, and drips back onto the plant material, extracting the desired

compounds. This process is run for a set number of cycles (e.g., 16 cycles) or a specified

duration.[1][7]

Concentration: After extraction, the solvent, now rich with extracted compounds, is collected.

The extract is then concentrated by evaporating the solvent under reduced pressure using a

rotary evaporator.[1]

Yield: The resulting oleoresin is collected and weighed to determine the extraction yield. This

crude extract is then ready for further purification and analysis.[1]

Analysis of β-Curcumene
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Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful and widely used technique for

the separation and identification of volatile compounds like β-curcumene in a complex mixture.

Protocol: Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

Instrumentation: A GC-MS system, such as a Clarus 680 GC, equipped with a fused silica

column (e.g., Elite-5MS) is used.[1]

GC Conditions:

Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).[6]

Injector Temperature: 250 °C.

Oven Temperature Program: An initial temperature of 60°C held for 1 minute, then ramped

at 5°C/min to 110°C and held for 5 minutes, followed by a ramp of 1°C/min to 140°C, then

5°C/min to 160°C, and finally 10°C/min to 240°C.[6]

MS Conditions:

Ionization Mode: Electron Impact (EI) at 70 eV.[1][6]

Ion Source Temperature: 240 °C.[1]

Transfer Line Temperature: 240 °C.[1]

Scan Range: Fragments from 40 to 600 Da are scanned.[1]

Data Analysis: The resulting mass spectra of the separated components are compared with

reference spectra in a database, such as the NIST library, for identification.[1]

Visualizations
Experimental Workflow for β-Curcumene Isolation and
Analysis
The following diagram illustrates a typical workflow from plant material to the identification of β-

curcumene.
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Caption: Workflow for β-Curcumene Extraction and Identification.
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Potential Signaling Pathways Modulated by
Sesquiterpenes
While specific signaling pathways for β-curcumene are not extensively documented, related

compounds from turmeric, notably curcumin, are known to modulate various pathways

associated with inflammation and oxidative stress. This generalized diagram illustrates

potential mechanisms that may be relevant for sesquiterpenes like β-curcumene.

Cellular Stress Stimuli

Pro-inflammatory & Oxidative Pathways

Cellular Response

Inflammatory Stimuli
(e.g., LPS, Cytokines)

Reactive Oxygen Species (ROS)

NF-κB Pathway MAPK Pathway JAK/STAT Pathway

Oxidative Damage Pro-inflammatory Cytokines
(TNF-α, IL-1β, IL-6)

β-Curcumene
(and related sesquiterpenes)

 Scavenging

 Inhibition  Inhibition  Inhibition

Click to download full resolution via product page

Caption: Potential Anti-inflammatory and Antioxidant Mechanisms.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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